Cas no 2287279-70-1 ({[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287279-70-1
• MF: C₁₃H₁₅Cl₂N
• MW: 256.170901536942
• CID: 6450498
• PubChem ID: 137944589
• Update Time: 2025-09-28

{[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-6760686
• 2287279-70-1
• {[3-(3,5-dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• 1-[3-(3,5-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• {[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C13H15Cl2N/c1-16-8-12-5-13(6-12,7-12)9-2-10(14)4-11(15)3-9/h2-4,16H,5-8H2,1H3
• InChI Key： MNJYUAZCFUQWTL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C12CC(CNC)(C1)C2)Cl

Computed Properties

• Exact Mass: 255.0581549g/mol
• Monoisotopic Mass: 255.0581549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on {[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Introduction to {[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine and Its Significance in Modern Chemical Research

The compound with the CAS number 2287279-70-1 is a fascinating molecule that has garnered attention in the field of chemical biology and pharmaceutical research. The systematic name, {[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine, provides a detailed insight into its structural framework, which is characterized by a complex bicyclic system linked to an amine functional group. This intricate structure not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its application in various biochemical pathways.

The bicyclo[1.1.1]pentane core is a unique structural motif that imparts specific steric and electronic properties to the molecule. This core structure is often found in natural products and pharmaceuticals due to its ability to mimic certain biological scaffolds effectively. The presence of the 3,5-Dichlorophenyl substituent further enhances the molecule's potential by introducing electron-withdrawing groups that can influence its reactivity and binding properties.

In recent years, there has been a growing interest in the development of novel molecules that can interact with biological targets in unique ways. The amine functional group at the end of the molecule's chain is particularly noteworthy, as it can serve as a key interaction point with various biomolecules. This has led to extensive research into how such molecules can be modified to enhance their binding affinity and selectivity for specific targets.

One of the most exciting areas of research involving this compound is its potential application in drug discovery. The structural features of {[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine make it a promising candidate for developing new therapeutic agents. For instance, its ability to mimic natural product scaffolds suggests that it could be used to design molecules that interact with enzymes or receptors in a way that modulates disease-related pathways.

Recent studies have begun to explore the pharmacological properties of this compound and its derivatives. Researchers have been particularly interested in how modifications to the bicyclo[1.1.1]pentane core and the attached amine group can influence its biological activity. Preliminary findings indicate that certain derivatives exhibit interesting interactions with biological targets, which could lead to the development of new treatments for various diseases.

The synthesis of such complex molecules is no small feat and requires careful planning and execution. The synthetic route to {[3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently, which has spurred further interest in their exploration.

The use of computational tools has also played a significant role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets, providing valuable insights before any experimental work is conducted. This approach has not only sped up the drug discovery process but also enabled the design of more effective molecules.

In conclusion, the compound with CAS number 2287279-70-1 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a subject of great interest for scientists worldwide. As research continues to uncover new ways to utilize this molecule and its derivatives, we can expect to see further breakthroughs in drug development and therapeutic interventions.